Cas no 1228600-43-8 ((2-amino-4-thiazolyl)cyclopropylmethanone)

• Product Name: (2-amino-4-thiazolyl)cyclopropylmethanone
• CAS No: 1228600-43-8
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 2133015
• Update Time: 2023-11-19

(2-amino-4-thiazolyl)cyclopropylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-amino-4-thiazolyl)cyclopropylMethanone
• 4-cyclopropanecarbonyl-1,3-thiazol-2-amine
• CID 126970974
• Methanone, (2-amino-4-thiazolyl)cyclopropyl-
• (2-amino-4-thiazolyl)cyclopropylmethanone

• Inchi： 1S/C7H8N2OS/c8-7-9-5(3-11-7)6(10)4-1-2-4/h3-4H,1-2H2,(H2,8,9)
• InChI Key： XAKRTDDVVPGXFL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 349.2±15.0 °C(Predicted)
• pka: 2.46±0.10(Predicted)